Cas no 1806508-80-4 (2-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-1-one
• CAS No: 1806508-80-4
• MF: C₁₀H₉Br₃O
• MW: 384.889860868454
• CID: 4977305
• Update Time: 2025-06-14

2-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9Br3O/c1-6(12)10(14)7-2-3-8(5-11)9(13)4-7/h2-4,6H,5H2,1H3
• InChI Key： FARRVUYTJAEKBJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CBr)=C(C=1)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-1-one (CAS No. 1806508-80-4)

2-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-1-one, with the CAS number 1806508-80-4, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This brominated aromatic ketone is characterized by its unique molecular structure, which includes multiple bromine substituents, making it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, material science, and agrochemical development.

The compound's IUPAC name, 2-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-1-one, reflects its intricate structure, featuring a propanone backbone with bromine atoms at strategic positions. This design enhances its reactivity, allowing it to participate in various cross-coupling reactions, nucleophilic substitutions, and other transformative chemical processes. The presence of bromine atoms also contributes to its stability and shelf-life, which are critical factors for laboratory and industrial use.

In recent years, the demand for brominated compounds like 2-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-1-one has surged, driven by advancements in pharmaceutical intermediates and high-performance materials. A common query among researchers is how this compound compares to other brominated ketones in terms of reactivity and yield. Studies suggest that its multi-brominated structure offers superior selectivity in certain reactions, reducing the need for additional purification steps and improving overall efficiency.

Another hot topic in the scientific community is the role of 2-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-1-one in green chemistry initiatives. With growing emphasis on sustainable practices, chemists are exploring ways to minimize waste and energy consumption during synthesis. This compound's ability to act as a precursor in one-pot reactions aligns well with these goals, making it a subject of ongoing research. Additionally, its potential use in photocatalysis and electrochemical applications has sparked interest among material scientists.

From a commercial perspective, CAS No. 1806508-80-4 is often sought after by manufacturers of specialty chemicals and fine chemicals. Its versatility allows it to be incorporated into a wide range of products, from advanced polymers to bioactive molecules. However, sourcing high-purity samples remains a challenge, prompting discussions about scalable synthesis methods and quality control measures. Suppliers and distributors frequently highlight the importance of analytical certification and batch consistency to meet industry standards.

In conclusion, 2-Bromo-1-(3-bromo-4-(bromomethyl)phenyl)propan-1-one (CAS No. 1806508-80-4) represents a fascinating area of study with broad implications for modern chemistry. Its unique properties and applications continue to inspire innovation, whether in academic labs or industrial settings. As research progresses, this compound is likely to play an even more prominent role in the development of next-generation chemicals and materials.